Cas no 1698-53-9 (4,5-dichloro-2-phenyl-2,3-dihydropyridazin-3-one)

4,5-dichloro-2-phenyl-2,3-dihydropyridazin-3-one structure

1698-53-9 structure

Product Name:4,5-dichloro-2-phenyl-2,3-dihydropyridazin-3-one

CAS No:1698-53-9

MF:C₁₀H₆Cl₂N₂O

MW:241.073440074921

MDL:MFCD00006470

CID:140246

PubChem ID:24850602

Update Time:2025-04-19

4,5-dichloro-2-phenyl-2,3-dihydropyridazin-3-one Chemical and Physical Properties

Names and Identifiers

- 4,5-Dichloro-2-phenylpyridazin-3(2H)-one
- 4,5-Dichloro-2-phenyl-3(2H)-pyridazinone
- 3(2H)-Pyridazinone,4,5-dichloro-2-phenyl-
- 4,5-dichloro-2-phenylpyridazin-3-one
- 1-Phenyl-4
- AKOS B029234
- AURORA KA-446
- 5-dichloro-6-pyridazone
- 1-fenyl-4,5-dichlor-6-pyridazinon
- 1-Phenyl-4,5-dichloro-6-pyridazine
- 1-PHENYL-4,5-DICHLORO-5-PYRIDAZONE
- 1-PHENYL-4,5-DICHLORO-6-PYRIDAZONE
- ,5-Dichloro-1-phenyl-6-pyridazone.
- OTAVA-BB BB0128630037
- 3(2H)-Pyridazinone, 4,5-dichloro-2-phenyl-
- 2-Phenyl-4,5-dichloro-3-pyridazinone
- 4,5-Dichloro-2,3-dihydro-2-phenylpyridazin-3-one
- 4,5-dichloro-2-phenyl-2,3-dihydropyridazin-3-one
- 1-Fenyl-4,5-dichlor-6-pyridazinon [Czech]
- VKWCOHVAHQOJGU-UHFFFA
- EN300-02004
- WLN: T6NNVJ BR& DG EG
- 4,5-dichloro-1-phenylpyridaz-6-one
- HMS2612K09
- 4,5-Dichloro-2-phenyl-pyridazin-3-one
- SY101526
- cid_72813
- NCI60_001850
- AC-27715
- 1-Phenyl-4,5-dichloro-6-pyridazone, >=99%
- NSC224369
- MFCD00006470
- NS00020392
- 2(2H)-Pyridazinone, 4,5-dichloro-2-phenyl-
- 2-phenyl-4,5-dichloro-3(2H)-pyridazinone
- NCGC00246299-01
- FT-0617168
- 1-phenyl-4,5-dichloropyridazin-6-one
- SMR000221555
- N78AH78WRV
- 5-24-02-00024 (Beilstein Handbook Reference)
- CS-0128769
- NCI60_014437
- A811147
- Z56851285
- NSC-642642
- AKOS000313144
- BDBM33355
- 4,5-Dichlor-2-phenyl-3(2H)-pyridazinon
- AC-907/34127045
- AI3-18651
- SR-01000403864-1
- 1698-53-9
- SCHEMBL1461789
- W-109120
- 4,5-Dichloro-2-phenyl-2H-pyridazin-3-one
- CCG-129262
- NSC 224369
- 4,5-dichloro-2-cyclohexa-1,3-dien-1-yl-pyridazin-3-one;4,5-Dichloro-2-phenylpyridazin-3(2H)-one
- NSC642642
- 3(2H)-Pyridazinone,5-dichloro-2-phenyl-
- D71015
- HMS1377E05
- MLS000332063
- NSC 642642
- DTXSID60168751
- 5M-603S
- J-800179
- D5325
- 4,5-Dichloro-2-phenyl-pyridazinone
- 4,5-Dichloro-2-phenyl-3(2H)-pyridazinone #
- SR-01000403864
- BRN 0175852
- pyridazinone, 2-42
- NSC-224369
- UNII-N78AH78WRV
- CHEMBL610198
- HMS3438D08
- J-640178
- ChemDiv2_002909
- EINECS 216-917-6
- DB-027445
- STK350677
- MDL： MFCD00006470
- Inchi： 1S/C10H6Cl2N2O/c11-8-6-13-14(10(15)9(8)12)7-4-2-1-3-5-7/h1-6H
- InChI Key： VKWCOHVAHQOJGU-UHFFFAOYSA-N
- SMILES： ClC1=C(C=NN(C1=O)C1C=CC=CC=1)Cl
- BRN： 0175852

Computed Properties

Exact Mass: 239.98600
Monoisotopic Mass: 239.986
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 15
Rotatable Bond Count: 1
Complexity: 332
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.1
Topological Polar Surface Area: 32.7
Surface Charge: 0
Tautomer Count: nothing

Experimental Properties

Color/Form: Light beige crystalline powder
Density: 1.4887 (rough estimate)
Melting Point: 163.0 to 167.0 deg-C
Boiling Point: 354.7°C at 760 mmHg
Flash Point: 168.3°C
Refractive Index: 1.5500 (estimate)
PSA: 34.89000
LogP: 2.53930
Solubility: Not determined

4,5-dichloro-2-phenyl-2,3-dihydropyridazin-3-one Security Information

Symbol:
Prompt：warning
Signal Word：Warning
Hazard Statement： H303-H315-H319
Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P312
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：2
Hazard Category Code： 36/37/38
Safety Instruction： S26; S37/39
RTECS：UR6200000
Hazardous Material Identification：
Safety Term：S24/25
Storage Condition：Store at room temperature
Risk Phrases：R36/37/38

4,5-dichloro-2-phenyl-2,3-dihydropyridazin-3-one Customs Data

HS CODE：2933990090
Customs Data：

China Customs Code:
2933990090

Overview:

2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4,5-dichloro-2-phenyl-2,3-dihydropyridazin-3-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029191082-25g	4,5-Dichloro-2-phenylpyridazin-3(2H)-one	1698-53-9	97%	25g	$343.44	2022-04-02
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	176842-5G	4,5-dichloro-2-phenyl-2,3-dihydropyridazin-3-one	1698-53-9		5g	¥879.3	2023-12-10
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	P858530-1g	1-Phenyl-4,5-dichloro-6-pyridazone	1698-53-9	99%	1g	158.40	2021-05-17
SHANG HAI XIAN DING Biotechnology Co., Ltd.	OF036-1g	4,5-Dichloro-2-phenyl-3(2H)-pyridazinone	1698-53-9	99%	1g	￥96.0	2022-07-28
SHANG HAI XIAN DING Biotechnology Co., Ltd.	D5325-1g	4,5-Dichloro-2-phenyl-3(2H)-pyridazinone	1698-53-9	98.0%(GC)	1g	￥110.0	2022-07-28
SHANG HAI XIAN DING Biotechnology Co., Ltd.	D5325-5g	4,5-Dichloro-2-phenyl-3(2H)-pyridazinone	1698-53-9	98.0%(GC)	5g	￥390.0	2022-07-28
Chemenu	CM102277-500g	4,5-Dichloro-2-phenylpyridazin-3(2H)-one	1698-53-9	97%	500g	$976	2021-08-06
TRC	P319875-1g	1-Phenyl-4,5-dichloro-6-pyridazone	1698-53-9		1g	$ 165.00	2022-06-03
TRC	P319875-10g	1-Phenyl-4,5-dichloro-6-pyridazone	1698-53-9		10g	$ 1300.00	2022-06-03
Ambeed	A127156-250mg	4,5-Dichloro-2-phenylpyridazin-3(2H)-one	1698-53-9	97%	250mg	$5.0	2024-07-21

4,5-dichloro-2-phenyl-2,3-dihydropyridazin-3-one Suppliers

Suzhou Senfeida Chemical Co., Ltd

Gold Member

Audited Supplier

(CAS:1698-53-9)1-PHENYL-4,5-DICHLORO-6-PYRIDAZONE

Order Number:sfd5664

Stock Status:in Stock

Quantity:200kg

Purity:99.9%

Pricing Information Last Updated:Friday, 19 July 2024 14:34

Price ($):discuss personally

Email:sales2@senfeida.com

Product Official Link

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Pyridazinones

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